![molecular formula C16H22N4O4S B2679160 4-((4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)sulfonyl)-3,5-dimethylisoxazole CAS No. 2034559-85-6](/img/structure/B2679160.png)
4-((4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)sulfonyl)-3,5-dimethylisoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)sulfonyl)-3,5-dimethylisoxazole is a useful research compound. Its molecular formula is C16H22N4O4S and its molecular weight is 366.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Heterocyclic Compound Development
The synthesis of complex molecules containing "4-((4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)sulfonyl)-3,5-dimethylisoxazole" involves multifaceted strategies, including Bohlmann-Rahtz heteroannulation and palladium-catalyzed coupling reactions. These methods facilitate the construction of heterocyclic compounds, which are crucial for developing new pharmaceutical agents. For instance, the synthesis of dimethyl sulfomycinamate through a 13-step process demonstrates the intricate methods involved in heterocyclic compound synthesis (Bagley et al., 2003). Similarly, the total synthesis of dimethyl sulfomycinamate highlights the importance of selective palladium-catalyzed coupling reactions in constructing oxazole moieties, underscoring the compound's role in medicinal chemistry (Kelly & Lang, 1995).
Antibacterial and Antiproliferative Activity
The incorporation of the "this compound" motif into novel heterocyclic compounds has led to the identification of agents with significant antibacterial activity. Such compounds, upon undergoing specific reactions, have yielded derivatives that exhibit high antibacterial activities, making them suitable candidates for further development as antibacterial agents (Azab et al., 2013). Moreover, the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and their evaluation against human cancer cell lines have uncovered compounds with promising antiproliferative effects, which could lead to the development of potential anticancer agents (Mallesha et al., 2012).
properties
IUPAC Name |
4-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O4S/c1-10-9-15(18-13(4)17-10)23-14-5-7-20(8-6-14)25(21,22)16-11(2)19-24-12(16)3/h9,14H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDIGBFQAMDXSGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)OC2CCN(CC2)S(=O)(=O)C3=C(ON=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.